Cas no 1599232-58-2 (5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde)

• Product Name: 5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde
• CAS No: 1599232-58-2
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 5760073
• PubChem ID: 114844621
• Update Time: 2025-05-20

5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1293320
• 5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde
• 1599232-58-2

• Inchi： 1S/C11H10ClN3O/c1-7-13-8(2)15(14-7)11-4-3-10(12)5-9(11)6-16/h3-6H,1-2H3
• InChI Key： WZKBDMZYFQJIIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)N1C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 235.0512396g/mol
• Monoisotopic Mass: 235.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde

Research Brief on 5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde (CAS: 1599232-58-2) in Chemical Biology and Pharmaceutical Applications

The compound 5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde (CAS: 1599232-58-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. The presence of both a chloro-substituted benzaldehyde moiety and a dimethyl-1,2,4-triazole group provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory pathways, demonstrating its potential in anti-inflammatory drug development.

In terms of biological activity, preliminary in vitro studies have shown promising results. The compound exhibits moderate inhibitory effects against certain kinases, with IC50 values in the micromolar range. Molecular docking simulations suggest that the triazole ring system interacts favorably with the ATP-binding sites of these kinases, while the benzaldehyde moiety contributes to binding affinity through hydrophobic interactions. These findings position 5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde as a valuable lead compound for structure-activity relationship (SAR) studies.

The synthetic accessibility of this compound has been another area of investigation. Recent improvements in the preparation method have achieved yields exceeding 85% through optimized reaction conditions, including the use of novel catalysts and controlled temperature parameters. These advancements have facilitated larger-scale production, enabling more extensive biological evaluation and medicinal chemistry optimization efforts.

From a pharmaceutical perspective, researchers are exploring the compound's potential in combination therapies. Its ability to modulate specific cellular pathways makes it an attractive candidate for use alongside existing therapeutic agents, particularly in oncology applications. Current research is focused on understanding its pharmacokinetic properties and metabolic stability, which will be crucial for further development.

Looking forward, the unique chemical structure of 5-chloro-2-(dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde offers multiple avenues for exploration. Future research directions include the development of prodrug derivatives to improve bioavailability, investigation of its potential in neurodegenerative diseases, and exploration of its antimicrobial properties. The compound's versatility and the growing body of research supporting its biological activity suggest it will remain an important focus in chemical biology and pharmaceutical research in the coming years.